3-(4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-3-yl)pyridazine 3-(4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-3-yl)pyridazine
Brand Name: Vulcanchem
CAS No.: 946304-68-3
VCID: VC8329428
InChI: InChI=1S/C21H23N5O3S/c1-2-29-18-5-7-19(8-6-18)30(27,28)26-14-12-25(13-15-26)21-10-9-20(23-24-21)17-4-3-11-22-16-17/h3-11,16H,2,12-15H2,1H3
SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CN=CC=C4
Molecular Formula: C21H23N5O3S
Molecular Weight: 425.5 g/mol

3-(4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-3-yl)pyridazine

CAS No.: 946304-68-3

Cat. No.: VC8329428

Molecular Formula: C21H23N5O3S

Molecular Weight: 425.5 g/mol

* For research use only. Not for human or veterinary use.

3-(4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-3-yl)pyridazine - 946304-68-3

Specification

CAS No. 946304-68-3
Molecular Formula C21H23N5O3S
Molecular Weight 425.5 g/mol
IUPAC Name 3-[4-(4-ethoxyphenyl)sulfonylpiperazin-1-yl]-6-pyridin-3-ylpyridazine
Standard InChI InChI=1S/C21H23N5O3S/c1-2-29-18-5-7-19(8-6-18)30(27,28)26-14-12-25(13-15-26)21-10-9-20(23-24-21)17-4-3-11-22-16-17/h3-11,16H,2,12-15H2,1H3
Standard InChI Key CQTURVZMNGMPRX-UHFFFAOYSA-N
SMILES CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CN=CC=C4
Canonical SMILES CCOC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CN=CC=C4

Introduction

Synthesis and Preparation

The synthesis of such compounds typically involves multiple steps, including the formation of the pyridazine core, introduction of the pyridin-3-yl substituent, and attachment of the sulfonamide-modified piperazine moiety. Common methods might involve nucleophilic substitution reactions and the use of protecting groups to ensure selective modification of the molecule.

Biological Activity and Potential Applications

Compounds with similar structures, such as those containing sulfonamide groups and heterocyclic rings, have been explored for their biological activities, including antifungal, antiviral, and antibacterial properties. The presence of a piperazine ring, which is often used in drug design for its ability to interact with biological targets, suggests potential applications in medicinal chemistry.

Potential Biological ActivityDescription
Antimicrobial ActivitySulfonamides are known for their antibacterial properties.
Antiviral ActivityPiperazine derivatives have shown activity against certain viruses.
Antifungal ActivitySome sulfonamide-containing compounds exhibit antifungal effects.

Research Findings and Future Directions

While specific research findings on 3-(4-((4-Ethoxyphenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-3-yl)pyridazine are not available, studies on related compounds highlight the importance of structural modifications in optimizing biological activity. Future research could focus on synthesizing analogs with varying substituents to enhance potency and specificity.

Future Research DirectionsDescription
Structural OptimizationModifying substituents to improve biological activity.
Biological ScreeningTesting compounds against a range of biological targets.
Pharmacokinetic StudiesInvestigating absorption, distribution, metabolism, and excretion (ADME) properties.

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